Cas no 2168410-82-8 (1-(2,3-dihydro-1H-inden-1-yl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(2,3-dihydro-1H-inden-1-yl)-2,2,2-trifluoroethan-1-amine
• CAS No: 2168410-82-8
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• CID: 6027275
• PubChem ID: 66468151
• Update Time: 2025-06-10

1-(2,3-dihydro-1H-inden-1-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2168410-82-8
• EN300-1931629
• 1-(2,3-dihydro-1H-inden-1-yl)-2,2,2-trifluoroethan-1-amine

• Inchi： 1S/C11H12F3N/c12-11(13,14)10(15)9-6-5-7-3-1-2-4-8(7)9/h1-4,9-10H,5-6,15H2
• InChI Key： OFZVEEDBUWHYNE-UHFFFAOYSA-N
• SMILES： FC(C(C1C2C=CC=CC=2CC1)N)(F)F

Computed Properties

• Exact Mass: 215.09218387g/mol
• Monoisotopic Mass: 215.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,3-dihydro-1H-inden-1-yl)-2,2,2-trifluoroethan-1-amine

1-(2,3-Dihydro-1H-inden-1-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 2168410-82-8)

Introduction to 1-(2,3-Dihydro-1H-inden-1-yl)-2,2,2-trifluoroethan-1-amine

1-(2,3-Dihydro-1H-inden-1-yl)-2,2,2-trifluoroethan-1-amine, a compound with the CAS registry number 2168410-82, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl group with an indene moiety. The trifluoromethyl group imparts distinct electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions and applications.

The indene ring system in this compound is a bicyclic structure consisting of a benzene ring fused with a cyclopropane ring. This arrangement provides the molecule with aromatic stability and enhances its reactivity in certain chemical transformations. The presence of the trifluoromethyl group further modulates the electronic environment of the molecule, making it suitable for applications in drug discovery, catalysis, and advanced materials.

Recent studies have highlighted the potential of trifluoromethylated indene derivatives in medicinal chemistry. For instance, researchers have explored their role as inhibitors of specific enzymes involved in metabolic pathways. The trifluoromethyl group is known to enhance lipophilicity and improve bioavailability, making such compounds promising candidates for drug development.

In addition to its biological applications, trifluoromethylated indene derivatives have also found utility in catalytic processes. The steric bulk introduced by the trifluoromethyl group can influence the selectivity and activity of catalysts in organic synthesis. Recent advancements in asymmetric catalysis have demonstrated the effectiveness of these compounds as ligands or precursors for chiral catalysts.

The synthesis of trifluoromethylated indene derivatives typically involves multi-step processes that require precise control over reaction conditions. One common approach is the Friedel-Crafts alkylation reaction, where a trifluoromethyl-containing electrophile is introduced onto an aromatic ring. However, recent innovations have focused on more efficient methods that minimize side reactions and improve yields.

In terms of physical properties, CAS 21684-based compounds exhibit high thermal stability due to the electron-withdrawing effects of the trifluoromethyl group. This stability makes them suitable for high-throughput screening processes in pharmaceutical research. Furthermore, their solubility profiles can be tailored by modifying substituents on the indene ring or adjusting reaction conditions during synthesis.

The demand for CAS No 8799595-related compounds has been driven by their versatility across multiple industries. In addition to pharmaceuticals and catalysis, these compounds are being explored for their potential in electronic materials and sensors. For example, recent research has investigated their use as components in organic light-emitting diodes (OLEDs), where their electronic properties contribute to enhanced device performance.

In conclusion, CAS No 5779757-based compounds like trifluoromethylated indene derivatives represent a promising class of molecules with diverse applications across various scientific disciplines. Their unique chemical properties and versatile reactivity continue to inspire innovative research directions in both academia and industry.